Cas no 2137685-42-6 (3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl]-)

• Product Name: 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl]-
• CAS No: 2137685-42-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5293539
• Update Time: 2025-07-14

3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C8H13NO/c1-2-3-8(10)7-4-6(7)5-9/h2,6-7H,1,3-5,9H2
• InChI Key： FDZRCDNAZFZUMO-UHFFFAOYSA-N
• SMILES： C(C1CC1CN)(=O)CC=C

Additional information on 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl]-

Introduction to 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl] and Its CAS No. 2137685-42-6

3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl], identified by its CAS number 2137685-42-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework that combines a butenone moiety with a cyclopropylamine substituent, has garnered attention for its potential applications in drug development and synthetic chemistry. The structural complexity of this compound not only makes it a subject of academic curiosity but also opens up avenues for exploring novel pharmacological properties.

The butenone backbone, characterized by its conjugated double bonds, is known for its reactivity and versatility in forming various chemical bonds. This feature, combined with the presence of an aminomethyl group attached to a cyclopropyl ring, introduces additional functional sites that can be exploited for medicinal chemistry applications. The cyclopropyl group, in particular, is often incorporated into molecules to enhance metabolic stability and improve pharmacokinetic profiles, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a growing interest in designing molecules that exhibit dual functionality or modulate multiple biological targets simultaneously. The structural features of 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl) make it an attractive scaffold for such applications. For instance, the amine functionality can serve as a hydrogen bond acceptor or participate in coordination with metal ions, while the butenone moiety can engage in Michael addition reactions or undergo oxidation-reduction processes. These properties suggest that this compound could be utilized in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its use as an intermediate in the preparation of more complex structures with specific biological activities. For example, derivatives of this compound have shown promise in inhibiting certain enzymes or interacting with biological receptors. Such interactions are critical for developing drugs that can effectively modulate physiological processes without unintended side effects.

The cyclopropyl group, while relatively small, plays a crucial role in determining the overall properties of the molecule. Its rigidity can influence how the molecule interacts with biological targets, potentially leading to improved binding affinity or selectivity. Additionally, the presence of an amine group adjacent to the cyclopropyl ring allows for further functionalization, enabling chemists to tailor the molecule's properties to specific needs. This flexibility makes 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl) a versatile building block for drug discovery efforts.

Recent studies have also highlighted the importance of understanding the stereochemistry of such compounds. The configuration around the chiral centers in 3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl) can significantly impact its biological activity. Researchers are employing advanced computational methods and experimental techniques to determine how different stereoisomers behave in vitro and in vivo. These efforts are crucial for optimizing drug candidates and ensuring that they exhibit the desired therapeutic effects while minimizing adverse reactions.

The synthesis of this compound presents its own set of challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce high-quality samples for research purposes. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently. These developments have not only facilitated academic research but also paved the way for industrial applications where scalability and purity are paramount.

In conclusion,3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl] (CAS No. 2137685-42-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications and synthetic strategies for this compound,3-Buten-1-one, 1-[2-(aminomethyl)cyclopropyl) is likely to remain at the forefront of medicinal chemistry investigations.